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Compound of Interest

Compound Name:
4-Bromo-6-chloro-2-

methylpyridazin-3(2H)-one

Cat. No.: B1444423 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 4-Bromo-6-chloro-2-
methylpyridazin-3(2H)-one

Executive Summary
This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Bromo-6-chloro-2-methylpyridazin-3(2H)-one (CAS No: 1178884-53-1), a

heterocyclic compound of interest in contemporary drug discovery and medicinal chemistry. As

a Senior Application Scientist, this document is structured to deliver not just raw data, but

actionable insights into the experimental determination and interpretation of these properties.

We will delve into the compound's chemical identity, explore its known and predicted

physicochemical characteristics, and provide validated, step-by-step protocols for their

empirical determination. This guide is intended for researchers, chemists, and drug

development professionals who require a deep, practical understanding of this molecule for

synthesis, formulation, and biological screening applications.

Introduction: A Molecule of Emerging Interest
4-Bromo-6-chloro-2-methylpyridazin-3(2H)-one belongs to the pyridazinone class of

heterocyclic compounds, a scaffold known for its diverse biological activities. The strategic

placement of bromo, chloro, and methyl functional groups on the pyridazinone core creates a

versatile intermediate for further chemical modification, particularly through cross-coupling
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reactions.[1] While this specific molecule is a relatively niche research chemical, it holds

significant potential in various therapeutic areas.

Studies have indicated its potential for intraocular applications, specifically in reducing

inflammation through the inhibition of tumor necrosis factor-alpha (TNF-α). Furthermore, it has

been explored for its antioxidant properties and as a potential anti-VEGF (Vascular Endothelial

Growth Factor) agent, a critical pathway in oncology. The broader class of pyridazinones has

been investigated for applications ranging from cancer therapy to agrochemical development,

highlighting the importance of a thorough characterization of new derivatives like the title

compound.[2][3]

Chemical Identity and Structure
A precise understanding of the molecule's structure is fundamental to interpreting its chemical

behavior and properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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